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Abstract
Ethylene glycol bis(semiformal), scientifically known as (Ethylenedioxy)dimethanol, is a

formaldehyde-releasing preservative with broad-spectrum antimicrobial activity. This document

provides a comprehensive overview of its discovery and history, detailed chemical and physical

properties, established synthesis protocols, and analytical methodologies. It is intended to

serve as a technical guide for professionals in research, and development, particularly in fields

requiring effective biocidal agents.

Introduction
Ethylene glycol bis(semiformal), registered under CAS number 3586-55-8, is a versatile biocide

employed in a variety of aqueous systems to prevent microbial contamination.[1][2][3] Its

efficacy stems from its ability to slowly release formaldehyde, a potent antimicrobial agent,

ensuring sustained protection against a wide range of microorganisms, including bacteria,

fungi, and yeasts.[2][4] This controlled release mechanism makes it a valuable preservative in

industrial applications such as adhesives, coatings, polymer emulsions, and metalworking

fluids.[2][5]
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The precise date and discoverer of Ethylene glycol bis(semiformal) are not well-documented in

publicly available literature. However, its development can be situated within the broader

history of formaldehyde and formaldehyde-releasing preservatives. Formaldehyde itself was

first reported in 1859, and its preservative properties were recognized in the late 19th century.

The use of formaldehyde-releasing compounds emerged from the need to harness the

antimicrobial power of formaldehyde while minimizing its volatility and irritation potential. These

"formaldehyde donors" provide a slow, controlled release of the active substance, offering a

more favorable safety and handling profile. Ethylene glycol bis(semiformal) is one such

compound, likely developed as part of the ongoing innovation in the field of industrial biocides.

Chemical and Physical Properties
Ethylene glycol bis(semiformal) is a colorless to light yellow liquid.[1][6] A summary of its key

quantitative properties is presented in Table 1.

Table 1: Chemical and Physical Properties of Ethylene Glycol Bis(semiformal)
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Property Value Reference(s)

Chemical Formula C₄H₁₀O₄ [1][7]

Molecular Weight 122.12 g/mol [1]

Appearance
Colorless to yellowish

transparent liquid
[1][6]

Density 1.180 - 1.260 g/mL at 25°C [1][6]

Boiling Point 90 °C to 158.8 °C [1][7][8]

Melting Point -76.5 °C [8]

Flash Point 8 °C to 85 °C [1][7][8]

Refractive Index 1.430 - 1.443 at 20°C [6][7]

pH (1% in deionized water) 7.0 - 8.0 at 20°C [6]

Viscosity (kinematic)
34.5 mm²/s at 20°C; 13.9

mm²/s at 40°C
[8]

Vapor Pressure
2.5 hPa at 20°C; 3.7 hPa at

25°C
[8]

Solubility in Water Miscible in all proportions [6]

Partition Coefficient (log Pow) 0.35 at 25°C [8]

Formaldehyde Content 42 - 48% [6]

Experimental Protocols
Synthesis of Ethylene Glycol Bis(semiformal)
The primary synthesis route for Ethylene glycol bis(semiformal) is the acid-catalyzed

condensation of ethylene glycol with a formaldehyde source.

4.1.1. Synthesis from Ethylene Glycol and Paraformaldehyde

Reactants: Ethylene glycol, paraformaldehyde.
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Catalyst: Strong acid (e.g., sulfuric acid) or trimethylchlorosilane.

Procedure:

In a reaction vessel equipped with a stirrer and a condenser, charge ethylene glycol.

Gradually add paraformaldehyde to the ethylene glycol while stirring.

Add a catalytic amount of the acid catalyst.

Heat the mixture, typically in the range of 80-140°C, while monitoring the reaction

progress.[9]

The reaction produces Ethylene glycol bis(semiformal) and water.

Upon completion, the product can be purified by distillation under reduced pressure.

4.1.2. Alternative Synthesis Routes

Alternative methods involve the reaction of ethylene glycol with dimethyl sulfoxide (DMSO) or

dimethylformamide (DMF) in the presence of a strong acid catalyst, such as sulfuric acid.[10]

These reactions also yield Ethylene glycol bis(semiformal) and byproducts.

Analytical Methods
The characterization and quantification of Ethylene glycol bis(semiformal) and its potential

impurities can be performed using standard analytical techniques.

Gas Chromatography (GC): GC coupled with a Flame Ionization Detector (FID) or Mass

Spectrometry (MS) is a suitable method for the quantitative analysis of the compound. Due

to its polarity, derivatization may be required to improve chromatographic performance.

High-Performance Liquid Chromatography (HPLC): HPLC can also be used for the analysis

of Ethylene glycol bis(semiformal) and to monitor its hydrolysis to formaldehyde and ethylene

glycol.[9]

Spectroscopy:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b009804
https://www.atamanchemicals.com/ethylenedioxydimethanol_u29804/
https://www.benchchem.com/product/b009804
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for

structural elucidation and purity assessment. A ¹³C NMR study has been reported for the

analysis of formaldehyde association in ethylene glycol solutions.[7]

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic

functional groups present in the molecule, such as the hydroxyl (-OH) and ether (C-O-C)

groups.

Signaling Pathways and Mechanism of Action
The primary mechanism of action of Ethylene glycol bis(semiformal) as a biocide is through the

controlled release of formaldehyde via hydrolysis.[9]

Caption: Mechanism of action of Ethylene glycol bis(semiformal).

Formaldehyde is a highly reactive molecule that readily interacts with biological

macromolecules. Inside a microbial cell, it forms cross-links with proteins and nucleic acids,

disrupting essential cellular functions and leading to cell death. The slow release of

formaldehyde from Ethylene glycol bis(semiformal) ensures a sustained antimicrobial effect at

concentrations effective for preservation but with a reduced risk profile compared to the direct

use of formaldehyde.

Applications
Ethylene glycol bis(semiformal) is primarily used as an in-can preservative for a wide range of

water-based products.[2][6]

Table 2: Applications of Ethylene Glycol Bis(semiformal)
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Application Area
Typical Use
Concentration

Purpose Reference(s)

Adhesives and

Sealants
0.10% - 0.30%

Prevention of bacterial

and fungal growth
[2]

Paints and Coatings 0.10% - 0.30%
In-can preservation,

head space protection
[2]

Polymer Emulsions 0.10% - 0.30% Microbial stabilization [2]

Metalworking Fluids 0.10% - 0.30%
Control of microbial

contamination
[2]

Pigment Slurries 0.005% - 0.5% Preservation [11]

Detergents and

Thickeners
- Antimicrobial agent [6]

Concrete Additives - Preservation [6]

Logical Relationships and Workflows
The development and application of Ethylene glycol bis(semiformal) follow a logical workflow

from synthesis to formulation and quality control.
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Caption: Development and application workflow for Ethylene glycol bis(semiformal).
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Conclusion
Ethylene glycol bis(semiformal) is an effective and widely used formaldehyde-releasing

preservative. Its synthesis is well-established, and its chemical and physical properties are

characterized. The controlled release of formaldehyde provides a durable and broad-spectrum

antimicrobial action, making it a valuable component in the preservation of a multitude of water-

based industrial products. This guide provides essential technical information for professionals

working with this compound, from its synthesis and analysis to its application and mechanism

of action. Further research into green and sustainable synthesis routes could enhance its

environmental profile.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b009804#discovery-and-history-of-ethylene-glycol-bis-
semiformal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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